Cas no 1236256-98-6 (2-Amino-N-(2-furylmethyl)propanamide hydrochloride)

• Product Name: 2-Amino-N-(2-furylmethyl)propanamide hydrochloride
• CAS No: 1236256-98-6
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 1078155
• PubChem ID: 22372267
• Update Time: 2025-06-15

2-Amino-N-(2-furylmethyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-furylmethyl)propanamide hydrochloride
• 2-amino-N-(furan-2-ylmethyl)propanamide;hydrochloride
• AKOS015847476
• SB61833
• 2-amino-N-(furan-2-ylmethyl)propanamide hydrochloride
• 2-amino-N-(furan-2-ylmethyl)propanamidehydrochloride
• 2-amino-N-[(furan-2-yl)methyl]propanamide hydrochloride
• 1236256-98-6

• MDL： MFCD13562619
• Inchi： 1S/C8H12N2O2.ClH/c1-6(9)8(11)10-5-7-3-2-4-12-7;/h2-4,6H,5,9H2,1H3,(H,10,11);1H
• InChI Key： JAHLYYZGOLTEMW-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNC(C(C)N)=O

Computed Properties

• Exact Mass: 204.0665554g/mol
• Monoisotopic Mass: 204.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2-furylmethyl)propanamide hydrochloride

Recent Advances in the Study of 2-Amino-N-(2-furylmethyl)propanamide hydrochloride (CAS: 1236256-98-6)

The compound 2-Amino-N-(2-furylmethyl)propanamide hydrochloride (CAS: 1236256-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan ring and amide functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-Amino-N-(2-furylmethyl)propanamide hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. The researchers employed a multi-step process involving the coupling of furfurylamine with protected amino acid derivatives, followed by deprotection and hydrochloride salt formation. This method not only enhances scalability but also reduces the presence of impurities, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 2-Amino-N-(2-furylmethyl)propanamide hydrochloride exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may interact with GABAergic and glutamatergic pathways, potentially offering therapeutic benefits for neurological disorders such as anxiety and epilepsy. However, further research is needed to elucidate its precise mechanism of action and to assess its efficacy and safety in clinical settings.

In addition to its neurological effects, recent studies have explored the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry reported that 2-Amino-N-(2-furylmethyl)propanamide hydrochloride demonstrated significant inhibition of pro-inflammatory cytokines in murine models. These findings open new avenues for its application in treating inflammatory diseases, although additional preclinical studies are required to validate these effects and optimize dosing regimens.

Despite these promising developments, challenges remain in the development of 2-Amino-N-(2-furylmethyl)propanamide hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Amino-N-(2-furylmethyl)propanamide hydrochloride (CAS: 1236256-98-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis and characterization highlight its potential as a multifaceted therapeutic agent. Continued investigation into its mechanisms and applications will undoubtedly contribute to the growing body of knowledge in this field and may lead to novel treatments for a range of medical conditions.